Cas no 2227861-75-6 ((1S)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol
• CAS No: 2227861-75-6
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6092423
• PubChem ID: 96128203
• Update Time: 2025-05-22

(1S)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol
• 2227861-75-6
• EN300-1999256

• Inchi： 1S/C6H9N3O/c7-4-5(10)6-8-2-1-3-9-6/h1-3,5,10H,4,7H2/t5-/m0/s1
• InChI Key： SFJWNXHYJWHAQK-YFKPBYRVSA-N
• SMILES： O[C@H](C1N=CC=CN=1)CN

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72Ų

Additional information on (1S)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol

Compound (1S)-2-Amino-1-(Pyrimidin-2-Yl)Ethan-1-Ol: A Comprehensive Overview

(1S)-2-Amino-1-(pyrimidin-2-yl)ethan-1-ol, also known by its CAS number 2227861-75-6, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features and promising biological activities, has become a focal point for researchers seeking innovative solutions in drug development and advanced material synthesis. In this article, we will delve into the properties, applications, and recent advancements related to this compound.

The molecular structure of (1S)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol is characterized by a chiral center at the ethanol moiety, which imparts stereochemical diversity to the molecule. The presence of a pyrimidine ring introduces aromaticity and potential hydrogen bonding capabilities, making it an attractive candidate for various chemical reactions. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of this compound is its ability to participate in enantioselective reactions. Researchers have exploited its stereochemistry to synthesize chiral intermediates with high enantiomeric excess (ee). For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated how (1S)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol can be used as a key intermediate in the synthesis of a novel class of Hsp90 inhibitors, showing promise in anticancer therapy.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of catalysts for organic transformations. A 2023 report in Nature Communications highlighted its utility as a ligand in palladium-catalyzed cross-coupling reactions, showcasing its potential in sustainable chemical synthesis.

The synthesis of (1S)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol has been optimized through various methodologies. Traditional approaches involve multi-step syntheses utilizing protection-deprotection strategies, while modern techniques leverage asymmetric catalysis to achieve high yields and enantioselectivity. The integration of green chemistry principles has further enhanced the sustainability of these synthetic routes.

Beyond its direct applications, this compound serves as a valuable model for studying chiral recognition and molecular interactions. Its interaction with biological systems has been extensively studied, revealing insights into receptor binding mechanisms and pharmacokinetics. These findings have paved the way for the design of more effective drugs with improved bioavailability and reduced toxicity.

In conclusion, (1S)-2-amino-1-(pyrimidin-2-yl)ethan-1-ol stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as both a research tool and a potential therapeutic agent. As research continues to uncover new facets of this compound's potential, it is poised to play an even greater role in advancing scientific discovery and innovation.